Cas no 2287272-17-5 (5-{[(Tert-butoxy)carbonyl]amino}-2-(trifluoromethyl)benzoic acid)

• Product Name: 5-{[(Tert-butoxy)carbonyl]amino}-2-(trifluoromethyl)benzoic acid
• CAS No: 2287272-17-5
• MF: C₁₃H₁₄F₃NO₄
• MW: 305.249774456024
• CID: 5832582
• PubChem ID: 137945047
• Update Time: 2025-10-21

5-{[(Tert-butoxy)carbonyl]amino}-2-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2287272-17-5
• 5-{[(tert-butoxy)carbonyl]amino}-2-(trifluoromethyl)benzoic acid
• 5-[(2-Methylpropan-2-yl)oxycarbonylamino]-2-(trifluoromethyl)benzoic acid
• EN300-6747939
• 5-{[(Tert-butoxy)carbonyl]amino}-2-(trifluoromethyl)benzoic acid

• Inchi： 1S/C13H14F3NO4/c1-12(2,3)21-11(20)17-7-4-5-9(13(14,15)16)8(6-7)10(18)19/h4-6H,1-3H3,(H,17,20)(H,18,19)
• InChI Key： DSRLNFRFHLQTHH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(=O)O)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 305.08749241g/mol
• Monoisotopic Mass: 305.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-{[(Tert-butoxy)carbonyl]amino}-2-(trifluoromethyl)benzoic acid

Introduction to 5-{[(Tert-butoxy)carbonyl]amino}-2-(trifluoromethyl)benzoic acid (CAS No. 2287272-17-5)

5-{[(Tert-butoxy)carbonyl]amino}-2-(trifluoromethyl)benzoic acid (CAS No. 2287272-17-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group and a trifluoromethyl substituent, offers a wide range of applications in drug discovery and development.

The tert-butoxycarbonyl (Boc) group is a well-known protecting group used in organic synthesis to temporarily block the reactivity of amino groups. This feature makes 5-{[(Tert-butoxy)carbonyl]amino}-2-(trifluoromethyl)benzoic acid an ideal intermediate for the synthesis of complex molecules, particularly those involving peptide and protein modifications. The Boc group can be selectively removed under mild acidic conditions, allowing for precise control over the reactivity of the amino functionality.

The presence of the trifluoromethyl group in 5-{[(Tert-butoxy)carbonyl]amino}-2-(trifluoromethyl)benzoic acid adds significant value to its chemical properties. Trifluoromethyl groups are known for their electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its metabolic stability. This property is particularly valuable in the design of drugs that require high stability and bioavailability.

In recent years, there has been a growing interest in the use of trifluoromethylated compounds in medicinal chemistry due to their unique pharmacological profiles. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of trifluoromethylated benzoic acids as potent inhibitors of specific enzymes involved in various diseases. The study demonstrated that compounds with a similar structure to 5-{[(Tert-butoxy)carbonyl]amino}-2-(trifluoromethyl)benzoic acid exhibited significant inhibitory activity against key enzymes, making them promising candidates for drug development.

The synthetic accessibility of 5-{[(Tert-butoxy)carbonyl]amino}-2-(trifluoromethyl)benzoic acid is another factor contributing to its popularity in research laboratories. Various synthetic routes have been developed to efficiently produce this compound, including multistep reactions involving selective functional group manipulations. One notable method involves the reaction of 2-trifluoromethylbenzoyl chloride with tert-butyl carbamate, followed by deprotection and further functionalization steps.

In addition to its applications in drug discovery, 5-{[(Tert-butoxy)carbonyl]amino}-2-(trifluoromethyl)benzoic acid has also found use in other areas of chemical research. For example, it can serve as a building block for the synthesis of fluorescent probes and imaging agents. The ability to introduce specific functional groups into this molecule allows researchers to tailor its properties for various applications, such as monitoring cellular processes or detecting specific biomolecules.

The physicochemical properties of 5-{[(Tert-butoxy)carbonyl]amino}-2-(trifluoromethyl)benzoic acid, including its solubility, stability, and reactivity, have been extensively studied. These properties are crucial for optimizing its use in different experimental conditions and formulations. For instance, its solubility in organic solvents and aqueous media can be fine-tuned by modifying the protecting group or introducing additional functional groups.

In conclusion, 5-{[(Tert-butoxy)carbonyl]amino}-2-(trifluoromethyl)benzoic acid (CAS No. 2287272-17-5) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and versatile chemical properties make it an attractive candidate for drug development and other advanced chemical applications. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further expanding its impact on the scientific community.